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Executive Summary

IR3535®, the common name for 3-[N-butyl-N-acetyl]-aminopropionic acid, ethyl ester (EBAAP),
is a synthetic insect repellent with a remarkable safety profile that has led to its classification as
a biopesticide by the U.S. Environmental Protection Agency (EPA).[1][2] Its design is inspired
by the naturally occurring amino acid, 3-alanine.[3][4] Commercially available in Europe since
1979 and later introduced to the United States, IR3535 is a key active ingredient in numerous
repellent formulations designed to protect against a wide range of biting arthropods, thereby
mitigating the transmission of vector-borne diseases.[1] This document provides a
comprehensive technical overview of IR3535, detailing its chemical nature, mechanism of
action, quantitative efficacy, toxicological data, and the experimental protocols used for its
evaluation.

Chemical Profile and Synthesis

While structurally analogous to 3-alanine, IR3535 is not a direct derivative. It is synthetically
produced through a one-pot reaction involving the Michael addition of butylamine to ethyl
acrylate, followed by the acylation of the resulting secondary amine with acetyl chloride.[4][5]
This distinction is crucial, as its "bio-inspired” nature is based on structural mimicry rather than
direct biological sourcing.

Table 1. Chemical and Physical Properties of IR3535
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Property Value

IUPAC Name ethyl 3-(N-butylacetamido)propanoate

IR3535®, EBAAP (ethyl

butylacetylaminopropionate)

Common Names

CAS Number 52304-36-6

Molecular Formula C11H21NOs

Molecular Weight 215.29 g/mol

Appearance Clear, odorless liquid

Boiling Point Approx. 290 °C (decomposition begins)

Low; evaporation from surfaces is delayed when
Vapor Pressure ) .
in a polymer matrix

Solubility High water solubility

Source: Merck KGaA, PubChem[1][6]

Mechanism of Action: A Multi-Receptor Modulator

The repellent effect of IR3535 is multifaceted, involving interactions with both the
chemosensory (olfactory and gustatory) and nervous systems of insects. The mode of action is
considered non-toxic, disrupting the host-seeking behavior of arthropods.[1][7]

Olfactory and Gustatory Receptor Disruption

IR3535 functions primarily by interfering with an insect's sense of smell (olfaction) and taste
(gustation).[1] Blood-sucking arthropods use sensory receptors to detect cues such as carbon
dioxide, lactic acid, and other volatile organic compounds emitted by hosts.[7] IR3535 masks
these attractive cues, making the host difficult to locate.[7]

Studies on Aedes aegypti odorant receptors (ORs) expressed in Xenopus oocytes have
demonstrated that IR3535 acts as a potent, non-specific antagonist.[8][9] For instance, it
strongly inhibits both the indole-activated AaOR2 and the octenol-activated AaOR8.[9][10] This
broad inhibitory action suggests it may target the obligatory OR co-receptor (Orco), scrambling
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the insect's perception of various odors.[8] Additionally, evidence indicates that IR3535
activates bitter-sensing gustatory receptor neurons, contributing a deterrent taste component to
its repellent profile.[4][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inspired by (-Alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232614+#ir3535-as-a-biopesticide-inspired-by-
alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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